(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2,5-dimethylfuran-3-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C17H24N4O4S/c1-12-10-15(13(2)25-12)17(22)20-6-5-7-21(9-8-20)26(23,24)16-11-19(4)14(3)18-16/h10-11H,5-9H2,1-4H3
• InChI Key: HYMXOONXRZADMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(C(=N3)C)C
• Molecular Formula: C17H24N4O4S
• Molecular Weight: 380.5 g/mol

Description

(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(2,5-dimethylfuran-3-yl)methanone is a useful research compound. Its molecular formula is C17H24N4O4S and its molecular weight is 380.46. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

• Development of Synthetic Routes for Heterocyclic Compounds

  Research on the synthesis of complex organic molecules, including imidazole and furan derivatives, explores novel synthetic pathways, showcasing the flexibility of these frameworks in forming biologically active structures. For instance, the synthesis of 4-diazoisochroman-3-imines through copper(I)-catalyzed reactions demonstrates the versatility of imidazole derivatives in organic synthesis (Ren, Lu, & Wang, 2017).

• Catalysis and Reaction Mechanisms

  Studies often focus on understanding the catalytic roles of compounds containing imidazole and sulfone groups, which are critical for developing new chemical reactions. For example, the design and synthesis of new diazotransfer reagents like imidazole-1-sulfonyl azide highlight the application of imidazole-based compounds in facilitating diazotransfer reactions, providing a safer and more efficient method for generating azide and diazo compounds (Goddard-Borger & Stick, 2007).

Pharmacological Studies

• Drug Design and Antitumor Agents: The structural motifs present in the query compound are reminiscent of those found in antitumor agents, such as imidazotetrazines, which have shown efficacy against various cancer types. The synthesis and chemistry of compounds like 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one demonstrate the potential for creating novel broad-spectrum antitumor agents (Stevens et al., 1984).

Materials Science

• Polymer Synthesis and Applications: The functional groups in the compound of interest suggest its utility in the synthesis of advanced materials, such as polymers with specific properties. Research into the synthesis of sulfonated poly(ether ether ketone) with pendant carboxyl groups for direct methanol fuel cell applications illustrates the role of sulfonated and carboxylated compounds in creating high-performance materials (Li et al., 2009).

Mechanism of Action

Imidazoles

are a class of organic compounds that contain a five-membered heterocyclic ring structure. They are known for their broad range of chemical and biological properties and are the core of many natural products such as histidine, purine, histamine, and DNA-based structures . Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .